Cas no 1817790-70-7 (Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate)

• Product Name: Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• CAS No: 1817790-70-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 6801809
• PubChem ID: 126970115
• Update Time: 2025-06-26

Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1817790-70-7
• rac-tert-butyl (1R,4R,5R)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• Tert-butyl (1S,4S,5S)-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 1251016-11-1
• F90084
• F98123
• TERT-BUTYL REL-(1S,4S,5S)-5-AMINO-2-AZABICYCLO[2.1.1]HEXANE-2-CARBOXYLATE
• tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate
• EN300-26682234
• SCHEMBL20159623
• Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

• Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-5-6-4-7(12)8(6)11/h6-8H,4-5,11H2,1-3H3/t6-,7-,8-/m0/s1
• InChI Key： MVDURHAWUZLLLY-FXQIFTODSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1[C@H]2N)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate

Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate: A Comprehensive Overview

Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate, identified by the CAS number 1817790-70-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and versatile applications. The term bicyclo[2.1.1]hexane refers to a bicyclic framework consisting of a six-membered ring with two fused rings, creating a rigid and stable structure that is highly sought after in drug design and materials science.

The compound's name highlights its key structural features: the exo configuration indicates the spatial arrangement of substituents around the bicyclic core, while the 5-amino group suggests the presence of an amino functional group at the fifth position of the bicyclic system. The tert-butyl group is a bulky alkyl substituent that contributes to the compound's stability and solubility properties. Additionally, the carboxylate functionality at position 2 of the bicyclic system makes this compound amenable to various chemical modifications, such as esterification or amidation, which are critical in drug delivery systems.

Recent studies have focused on the synthesis and characterization of this compound, leveraging advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the production process, ensuring higher yields and purities. The compound's unique structure has also been explored for its potential in drug delivery systems, where its rigid framework can serve as a scaffold for attaching bioactive molecules.

In terms of pharmacological applications, Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate has shown promise in targeting specific biological pathways due to its ability to interact with proteins in a highly specific manner. For instance, researchers have investigated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. The compound's amino group plays a pivotal role in these interactions, making it a valuable tool in drug discovery efforts.

The synthesis of this compound typically involves multi-step reactions, starting from readily available starting materials such as cyclohexanone or related cyclic ketones. The process often includes ring-forming reactions, such as Claisen or aldol condensations, followed by functionalization steps to introduce the amino and tert-butyl groups. These steps require precise control over reaction conditions to ensure the formation of the desired stereochemistry and regioselectivity.

In addition to its pharmacological applications, this compound has also been explored in materials science for its potential use in polymer synthesis and nanotechnology. Its rigid bicyclic structure can serve as a building block for constructing advanced materials with tailored mechanical and electronic properties.

In conclusion, Tert-butyl exo-5-amino-2-azabicyclo[2.1.1]hexane-2-carboxylate (CAS No.: 1817790-70-7) is a versatile compound with significant potential across multiple disciplines. Its unique structural features make it an attractive candidate for drug development, material science, and chemical synthesis research.